Cinnolin-4-amine

• IUPAC Name: cinnolin-4-amine
• InChI: InChI=1S/C8H7N3/c9-7-5-10-11-8-4-2-1-3-6(7)8/h1-5H,(H2,9,11)
• InChI Key: DODZTSARNRLOKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN=N2)N
• Molecular Formula: C8H7N3
• DSSTOX Substance ID: DTXSID30879342
• Molecular Weight: 145.16 g/mol
• CAS RN: 5152-83-0

Description

Cinnolin-4-amine, also known as 2-Amino-4-quinolylamine, is an organic compound that contains both an amine and an aromatic ring. It is used in pharmaceutical testing and has been used in the treatment of ATM kinase mediated diseases, including cancer.

Synthesis Analysis

A new type of fluorogenic and fluorochromic probe based on the reduction of weakly fluorescent 4-azido-6-(4-cyanophenyl)cinnoline to the corresponding fluorescent cinnoline-4-amine was developed. The fluorescence of 6-(4-cyanophenyl)cinnoline-4-amine is strongly affected by the nature of the solvent.

Molecular Structure Analysis

The N-[4-(aminomethyl)phenyl]cinnolin-4-amine molecule contains a total of 35 bond(s). There are 21 non-H bond(s), 17 multiple bond(s), 3 rotatable bond(s), 17 aromatic bond(s), 3 six-membered ring(s), 1 ten-membered ring(s), 1 primary amine(s) (aliphatic), 1 secondary amine(s) (aromatic), and 1 Pyridazine(s).

Chemical Reactions Analysis

A new fluorogenic and fluorochromic azide/amine pair based on a cinnoline core was discovered. 4-Azido-6-(4-cyanophenyl)cinnoline was converted to corresponding cinnoline-4-amine by the reduction with sodium borohydride in a quantitative yield.

Physical And Chemical Properties Analysis

A new type of fluorogenic and fluorochromic probe based on the reduction of weakly fluorescent 4-azido-6-(4-cyanophenyl)cinnoline to the corresponding fluorescent cinnoline-4-amine was developed. The fluorescence of 6-(4-cyanophenyl)cinnoline-4-amine is strongly affected by the nature of the solvent.

Scientific Research Applications

Cinnolin-4-amine: A Comprehensive Analysis of Scientific Research Applications

Fluorogenic and Fluorochromic Probes: Cinnolin-4-amine derivatives have been developed as fluorogenic and fluorochromic probes. These compounds exhibit fluorescence changes upon reduction, which can be strongly affected by the solvent’s nature. .

Medicinal Chemistry Cancer Treatment: Cinnolin-4-amine compounds have shown promise in treating cancer. They are being explored as ATM kinase inhibitors, which play a role in cell cycle control and response to DNA damage. .

Pharmaceutical Properties: The cinnoline nucleus, including Cinnolin-4-amine, serves as a structural subunit for compounds with various pharmaceutical properties. .

Mechanism of Action

Target of Action

Cinnolin-4-amine is a compound with a cinnoline nucleus, which is a very important bicyclic heterocycle used as the structural subunit of many compounds with interesting pharmaceutical properties Related compounds have been found to target the death-associated protein kinase 1 in humans .

Mode of Action

It has been found that the fluorescence of 6-(4-cyanophenyl)cinnoline-4-amine, a related compound, is strongly affected by the nature of the solvent . This suggests that the compound may interact with its targets in a way that is influenced by the surrounding environment.

Biochemical Pathways

Cinnoline derivatives are known to exhibit a broad spectrum of pharmacological activities such as antibacterial, antifungal, antimalarial, anti-inflammatory, analgesic, anxiolytic, and antitumor activities . This suggests that Cinnolin-4-amine may interact with multiple biochemical pathways.

Result of Action

The related compound 6-(4-cyanophenyl)cinnoline-4-amine has been found to exhibit strong fluorescence when in certain solvents . This suggests that Cinnolin-4-amine may have similar properties and could potentially be used as a fluorogenic and fluorochromic probe in various analytical and biological applications.

Action Environment

The action of Cinnolin-4-amine is influenced by environmental factors. For instance, the fluorescence of 6-(4-cyanophenyl)cinnoline-4-amine, a related compound, is strongly affected by the nature of the solvent . This suggests that the action, efficacy, and stability of Cinnolin-4-amine may also be influenced by the environment in which it is present.

Safety and Hazards

Cinnolin-4-amine may cause harm if swallowed, skin irritation, allergic skin reaction, serious eye irritation, and respiratory irritation.

Future Directions

A cinnoline fused Mannich base with a large hydrophobic diphenyl substituent at the amino group exhibited higher analgesic activity when compared to diclofenac at 120 min and 180 min. In addition, its dose level (50 mg/kg) resulted in similar anti-inflammatory activity in comparison to celecoxib (20 mg/kg).

Q & A

Q1: What is the predominant tautomeric form of cinnolin-4-amine in solution?

A1: According to NMR spectroscopic investigations, specifically ¹H, ¹³C, and ¹⁵N NMR, cinnolin-4-amine (7) exists primarily in the amino form when dissolved in deuteriodimethyl sulfoxide. This is in contrast to its analog, cinnolin-4-ol, which exists predominantly in the cinnolin-4(1H)-one form in the same solvent.

Q2: Has cinnolin-4-amine shown promising activity against any parasites?

A2: Yes, research indicates that cinnolin-4-amine derivatives display notable anti-parasitic activity. Specifically, N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-7-(4-((4-methyl-1,4-diazepan-1-yl)sulfonyl)phenyl)cinnolin-4-amine (NEU-1017) exhibited potent in vitro activity against both Leishmania major, the causative agent of cutaneous leishmaniasis, and Plasmodium falciparum, the parasite responsible for malaria. This suggests that cinnolin-4-amine derivatives could be promising leads for developing new treatments for these parasitic diseases.